Cas no 101051-51-8 (Hexanoic acid,2-ethyl-2-(hydroxymethyl)-)

• Product Name: Hexanoic acid,2-ethyl-2-(hydroxymethyl)-
• CAS No: 101051-51-8
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 124446
• PubChem ID: 9793987
• Update Time: 2025-04-18

Hexanoic acid,2-ethyl-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-2-(hydroxymethyl)-
• 2-BUTYL-2-ETHYL-3-HYDROXY PROPIONIC ACID
• 2-ethyl-2-(hydroxymethyl)hexanoic acid
• 2-ethyl-2-hydroxymethyl-hexanoic acid
• SCHEMBL1244843
• E83578
• Hexanoic acid, 2-ethyl-2-(hydroxymethyl)-
• 2-ethyl-2-hydroxymethylhexanoic acid
• DTXSID00430747
• AKOS006284911
• GOYVCPYTLIOSLQ-UHFFFAOYSA-N
• 101051-51-8

• Inchi： 1S/C9H18O3/c1-3-5-6-9(4-2,7-10)8(11)12/h10H,3-7H2,1-2H3,(H,11,12)
• InChI Key： GOYVCPYTLIOSLQ-UHFFFAOYSA-N
• SMILES： OCC(C(=O)O)(CC)CCCC

Computed Properties

• Exact Mass: 174.12600
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 1.64990